Cas no 2228148-97-6 ((2,3-Dihydroxyphenyl)methanesulfonamide)

• Product Name: (2,3-Dihydroxyphenyl)methanesulfonamide
• CAS No: 2228148-97-6
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 5766762
• PubChem ID: 165656509
• Update Time: 2025-10-31

(2,3-Dihydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydroxyphenyl)methanesulfonamide
• EN300-2004270
• 2228148-97-6
• (2,3-Dihydroxyphenyl)methanesulfonamide

• Inchi： 1S/C7H9NO4S/c8-13(11,12)4-5-2-1-3-6(9)7(5)10/h1-3,9-10H,4H2,(H2,8,11,12)
• InChI Key： BCLXGGIVXPLBBF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 203.02522894g/mol
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 109Ų

Additional information on (2,3-Dihydroxyphenyl)methanesulfonamide

Recent Advances in the Study of (2,3-Dihydroxyphenyl)methanesulfonamide (CAS: 2228148-97-6) in Chemical Biology and Pharmaceutical Research

The compound (2,3-Dihydroxyphenyl)methanesulfonamide (CAS: 2228148-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a modulator of key enzymatic pathways, particularly those involved in oxidative stress and inflammation, making it a promising target for further investigation.

One of the most notable advancements in the study of (2,3-Dihydroxyphenyl)methanesulfonamide is its synthesis and structural characterization. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its application in biological assays. The compound's structure, featuring a dihydroxyphenyl moiety linked to a methanesulfonamide group, suggests potential interactions with metal ions and biological macromolecules, which could underlie its pharmacological effects. Recent X-ray crystallography and NMR studies have provided detailed insights into its conformational dynamics and stability under physiological conditions.

In terms of biological activity, (2,3-Dihydroxyphenyl)methanesulfonamide has demonstrated significant antioxidant properties in vitro. Studies have shown that it can scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation, which are key mechanisms in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary in vivo studies in animal models have indicated that this compound can reduce markers of oxidative stress and inflammation, suggesting its potential as a therapeutic agent for conditions characterized by chronic inflammation.

The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the NF-κB and Nrf2 pathways, which are central to the regulation of inflammatory and antioxidant responses. Recent proteomic and transcriptomic analyses have revealed that (2,3-Dihydroxyphenyl)methanesulfonamide can upregulate the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, while downregulating pro-inflammatory cytokines. These findings position the compound as a potential multi-target agent, which could offer advantages over single-target therapies in complex diseases.

Despite these promising results, challenges remain in the development of (2,3-Dihydroxyphenyl)methanesulfonamide as a drug candidate. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and may require formulation optimization to enhance its absorption and distribution. Additionally, further toxicological evaluations are needed to ensure its safety profile in humans. Current research is focusing on the development of derivatives and prodrugs to improve its pharmacological properties while retaining its beneficial effects.

In conclusion, (2,3-Dihydroxyphenyl)methanesulfonamide (CAS: 2228148-97-6) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potent antioxidant and anti-inflammatory activities, make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for its eventual translation into clinical use.